Cas no 41544-14-3 (VK 774)

• Product Name: VK 774
• CAS No: 41544-14-3
• MF: C₁₄H₁₉N₅OS
• MW: 305.398560762405
• CID: 927067
• PubChem ID: 432584
• Update Time: 2025-04-19

VK 774 Chemical and Physical Properties

Names and Identifiers

• VK 774
• 4-(2-piperazin-1-ylthieno[3,2-d]pyrimidin-4-yl)morpholine
• 4-Morpholino-2-piperazinothieno(3,2-D)pyrimidine dihydrochloride
• AC1L8TQR
• SureCN9678323
• Thieno(3,2-d)pyrimidine, 4-(4-morpholinyl)-2-(1-piperazinyl)-
• VK-774
• SCHEMBL9678323
• 41544-14-3
• DTXSID70194405

• Inchi： 1S/C14H19N5OS/c1-10-21-12-11(1)16-14(19-4-2-15-3-5-19)17-13(12)18-6-8-20-9-7-18/h1,10,15H,2-9H2
• InChI Key： FYBPFTXUSFHANO-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(N=C(N=2)N1CCNCC1)N1CCOCC1

Computed Properties

• Exact Mass: 305.13127
• Monoisotopic Mass: 305.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 53.52